![molecular formula C19H11ClF3N3O2 B6157661 3-(4-chlorophenyl)-5-{5-[2-(trifluoromethoxy)phenyl]furan-2-yl}-1H-1,2,4-triazole CAS No. 2413876-73-8](/img/no-structure.png)
3-(4-chlorophenyl)-5-{5-[2-(trifluoromethoxy)phenyl]furan-2-yl}-1H-1,2,4-triazole
Overview
Description
3-(4-chlorophenyl)-5-{5-[2-(trifluoromethoxy)phenyl]furan-2-yl}-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C19H11ClF3N3O2 and its molecular weight is 405.8. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(4-chlorophenyl)-5-{5-[2-(trifluoromethoxy)phenyl]furan-2-yl}-1H-1,2,4-triazole' involves the synthesis of the 4-chlorophenyl-1,2,4-triazole intermediate, which is then coupled with the 5-(2-trifluoromethoxyphenyl)furan-2-ylboronic acid to form the final product.", "Starting Materials": [ "4-chloroaniline", "sodium azide", "copper sulfate", "sodium ascorbate", "2,5-difluorobenzonitrile", "magnesium", "2-(trifluoromethoxy)phenylboronic acid", "1,3-dibromo-5-(2-trifluoromethoxyphenyl)furan" ], "Reaction": [ "Step 1: Synthesis of 4-chlorophenyl-1,2,4-triazole", "a. Dissolve 4-chloroaniline in acetic acid and add sodium azide.", "b. Heat the mixture to 120°C for 24 hours.", "c. Cool the mixture and filter the precipitate.", "d. Wash the precipitate with water and dry it to obtain 4-chlorophenyl azide.", "e. Dissolve 4-chlorophenyl azide in ethanol and add copper sulfate and sodium ascorbate.", "f. Heat the mixture to reflux for 24 hours.", "g. Cool the mixture and filter the precipitate.", "h. Wash the precipitate with water and dry it to obtain 4-chlorophenyl-1,2,4-triazole.", "Step 2: Synthesis of 5-(2-trifluoromethoxyphenyl)furan-2-ylboronic acid", "a. Dissolve 2,5-difluorobenzonitrile in THF and add magnesium.", "b. Heat the mixture to reflux for 2 hours.", "c. Cool the mixture and add 2-(trifluoromethoxy)phenylboronic acid.", "d. Heat the mixture to reflux for 24 hours.", "e. Cool the mixture and filter the precipitate.", "f. Wash the precipitate with water and dry it to obtain 5-(2-trifluoromethoxyphenyl)furan-2-ylboronic acid.", "Step 3: Coupling of 4-chlorophenyl-1,2,4-triazole and 5-(2-trifluoromethoxyphenyl)furan-2-ylboronic acid", "a. Dissolve 4-chlorophenyl-1,2,4-triazole and 5-(2-trifluoromethoxyphenyl)furan-2-ylboronic acid in THF.", "b. Add palladium acetate and triphenylphosphine.", "c. Heat the mixture to reflux for 24 hours.", "d. Cool the mixture and filter the precipitate.", "e. Wash the precipitate with water and dry it to obtain the final product '3-(4-chlorophenyl)-5-{5-[2-(trifluoromethoxy)phenyl]furan-2-yl}-1H-1,2,4-triazole'." ] } | |
CAS No. |
2413876-73-8 |
Molecular Formula |
C19H11ClF3N3O2 |
Molecular Weight |
405.8 |
Purity |
95 |
Origin of Product |
United States |
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